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Compound of Interest

Compound Name: ESI-09

Cat. No.: B1232539

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the accurate preparation and optimal storage of ESI-09 stock
solutions. Adherence to these protocols is critical for ensuring the compound's integrity,
maximizing its efficacy in experimental settings, and obtaining reproducible results.

Introduction to ESI-09: A Selective EPAC Inhibitor

ESI-09 is a cell-permeable small molecule that functions as a potent and selective inhibitor of
the Exchange Proteins Directly Activated by cAMP (EPAC1 and EPAC?2).[1][2] Cyclic AMP
(cAMP) is a ubiquitous second messenger that mediates a wide array of physiological
processes. While many of its effects are mediated through Protein Kinase A (PKA), the
discovery of EPAC proteins revealed a PKA-independent branch of cAMP signaling. ESI-09
specifically targets the cAMP-binding domain of EPAC, thereby inhibiting its guanine nucleotide
exchange factor (GEF) activity towards the small GTPases Rapl and Rap2. This selectivity
makes ESI-09 an invaluable tool for dissecting the specific roles of EPAC-mediated signaling
pathways in various cellular processes, including cell adhesion, migration, and insulin
secretion.[1]

Physicochemical Properties and Solubility
Characteristics

A thorough understanding of ESI-09's physicochemical properties is fundamental to its proper
handling and use in experimental settings.
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Property Value Source(s)
CAS Number 263707-16-0 [1]I3]
Molecular Formula C16H15CIN4O2 [3][4]
Molecular Weight 330.77 g/mol [31[5]
Yellow to orange crystalline
Appearance , [4][6]
solid/powder
295% ically 298% b
Purity (typically Y [1]

HPLC)

The solubility of ESI-09 is a critical parameter for the preparation of stock and working

solutions. It is highly soluble in organic solvents but exhibits very limited solubility in aqueous

solutions.[7]

Solvent Solubility Source(s)
=47 mg/mL (= 142.09 mM) to
DMSO [6]
100 mg/mL
~6.62 mg/mL (20 mM) to 14.98
Ethanol [7]
mg/mL (45.3 mM)
5.95+ 0.83 pg/mL (18.0+ 2.5
Water [7]

HM)

Causality Behind Solvent Choice: The high solubility of ESI-09 in dimethyl sulfoxide (DMSQO)
makes it the recommended solvent for preparing concentrated stock solutions. The use of

fresh, anhydrous DMSO is advised as moisture can negatively impact the solubility of the

compound.[5] Due to its poor aqueous solubility, preparing working solutions directly in

aqueous buffers is not recommended as it can lead to precipitation and inaccurate

concentrations.[7] It is crucial to maintain the final DMSO concentration in the experimental

medium at a low, non-toxic level (typically <0.1% v/v) to avoid solvent-induced artifacts.
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Experimental Protocol: Preparation of a 10 mM ESI-
09 Stock Solution in DMSO

This protocol details the step-by-step procedure for preparing a 10 mM stock solution of ESI-
09.

Materials:

ESI-09 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials
Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of ESI-09 powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents the condensation of atmospheric
moisture onto the compound, which can affect its stability and weighing accuracy.

Weighing ESI-09: On a calibrated analytical balance, carefully weigh out the desired amount
of ESI-09 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.308 mg
of ESI-09 (Molecular Weight: 330.77 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous, sterile DMSO to the vial
containing the ESI-09 powder. To continue the example, add 1 mL of DMSO to the 3.308 mg
of ESI-09.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the ESI-09 is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
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necessary, but prolonged heating should be avoided. Visually inspect the solution to ensure
there are no visible particulates.

Aliquoting: To minimize freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile, amber
or opaque microcentrifuge tubes. The volume of the aliquots should be tailored to the typical
experimental needs.

Labeling: Clearly label each aliquot with the compound name (ESI-09), concentration (10
mM), solvent (DMSO), and the date of preparation.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1232539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow

Start: Equilibrate ESI-09 to Room Temperature

(Weigh ESI-09 Powdea

'

(Add Anhydrous DMSO)

'

(Vortex to Dissolve (Gentle Warming if NeededD

'

@liquot into Single-Use Tubea

(Label Aliquots)

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for ESI-09 Stock Solution Preparation.

Storage and Stability of ESI-09 Stock Solutions
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Proper storage is paramount to maintaining the chemical integrity and biological activity of ESI-
09.

Storage Condition Shelf Life Source(s)

Solid Powder 3 years at -20°C [5]

o Up to 3 months at -20°C; 1
Stock Solution in DMSO [415]
year at -80°C

Key Storage Recommendations:

o Temperature: For long-term storage, it is recommended to store ESI-09 stock solutions at
-80°C.[5] For shorter-term storage (up to 3 months), -20°C is acceptable.[4]

o Light Protection: ESI-09 should be protected from light.[4] Store aliquots in amber or opaque
tubes, or in a light-blocking container.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to degradation of
the compound. Aliquoting into single-use volumes is the most effective way to mitigate this.

Mechanism of Action: EPAC Inhibition

ESI-09 acts as a competitive antagonist at the cAMP-binding site of both EPAC1 and EPAC2,
with 1Cso values of 3.2 uM and 1.4 uM, respectively.[1][5] By occupying this site, ESI-09
prevents the cAMP-induced conformational change that is necessary for EPAC to function as a
GEF for Rap GTPases. This leads to the inhibition of downstream signaling pathways regulated
by EPAC. It is important to note that ESI-09 displays high selectivity for EPAC over PKA.[1][5]

ESI-09 Mechanism of Action

EPAC1/2 GEF Activi Rap-GDP Rap-GTP (Active) Downstream Effectors
cAMP
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Caption: Simplified Signaling Pathway of ESI-09 Inhibition.

Considerations for Use in Cell-Based Assays

Given the low aqueous solubility of ESI-09, it is crucial to be mindful of its behavior in aqueous
cell culture media.[7] At concentrations above 25 uM, ESI-09 has been reported to potentially
act as a non-specific protein denaturant, likely due to aggregation.[7][8] Therefore, it is
recommended to use ESI-09 at concentrations well below this threshold in cellular assays to
ensure specific, on-target effects. When diluting the DMSO stock solution into aqueous media,
ensure rapid and thorough mixing to minimize the risk of precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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